Cas no 1040678-08-7 (2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide)

• Product Name: 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide
• CAS No: 1040678-08-7
• MF: C₁₉H₁₄BrN₃O₃S₂
• MW: 476.366760730743
• CID: 5385192
• Update Time: 2025-05-26

2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide

• Inchi： 1S/C19H14BrN3O3S2/c1-23(15-8-3-2-4-9-15)28(24,25)16-10-11-27-17(16)19-21-18(22-26-19)13-6-5-7-14(20)12-13/h2-12H,1H3
• InChI Key： QBKOOSFFSXRNTJ-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=CC(Br)=C3)N=2)SC=CC=1S(N(C)C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide

Comprehensive Overview of 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide (CAS No. 1040678-08-7)

The compound 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide (CAS No. 1040678-08-7) is a sophisticated sulfonamide derivative with a unique structural framework. This molecule integrates a 1,2,4-oxadiazole ring, a thiophene core, and a sulfonamide functional group, making it a subject of significant interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications due to its pharmacological properties and molecular interactions, which align with current trends in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide has surged, driven by their versatility in biomedical research. The 1,2,4-oxadiazole moiety, in particular, is known for its bioisosteric properties, often serving as a surrogate for carboxylic acids or esters in drug design. This feature has sparked discussions in forums and scientific communities, with queries such as "How does 1,2,4-oxadiazole enhance drug stability?" or "What are the synthetic routes for sulfonamide-based therapeutics?" gaining traction.

The thiophene-sulfonamide hybrid structure of this compound also contributes to its electrophilic character, a topic frequently searched in the context of organic electronics and small-molecule inhibitors. Its 3-bromophenyl substituent further enhances its reactivity, making it a candidate for cross-coupling reactions—a hot topic in synthetic chemistry. Users often inquire about "role of bromophenyl groups in Suzuki-Miyaura coupling" or "applications of sulfonamides in kinase inhibition," reflecting the compound's relevance in cutting-edge research.

From a drug discovery perspective, 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide exemplifies the growing focus on multi-target therapeutics. Its structural complexity allows for interactions with diverse biological targets, addressing questions like "Can sulfonamide derivatives modulate protein-protein interactions?"—a frequent query in computational chemistry circles. Additionally, its N-methyl-N-phenyl group introduces steric and electronic effects, a subtopic often explored in QSAR studies.

In material science, the compound's conjugated system (thiophene-oxadiazole) aligns with searches for "organic semiconductors with high charge mobility." Its sulfonamide group also raises interest in "hydrogen-bonding networks in crystal engineering," a niche yet rapidly evolving field. These aspects make CAS No. 1040678-08-7 a bridge between pharmaceutical and materials research, catering to interdisciplinary audiences.

To summarize, 2-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-N-methyl-N-phenylthiophene-3-sulfonamide represents a convergence of structural innovation and functional diversity. Its relevance to trending topics—from fragment-based drug design to organic photovoltaics—ensures its prominence in both academic and industrial discourse. As research progresses, this compound is poised to address unmet needs in therapeutic development and advanced materials, solidifying its position as a molecule of enduring significance.